2-Tert-butyl-1-(2-phenoxyethyl)piperazine

• Molecular Formula: C16H26N2O
• Molecular Weight: 262.39 g/mol
• IUPAC Name: 2-tert-butyl-1-(2-phenoxyethyl)piperazine
• InChI: InChI=1S/C16H26N2O/c1-16(2,3)15-13-17-9-10-18(15)11-12-19-14-7-5-4-6-8-14/h4-8,15,17H,9-13H2,1-3H3
• InChI Key: QJJFWFMPAXQNLX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CNCCN1CCOC2=CC=CC=C2

Description

2-Tert-butyl-1-(2-phenoxyethyl)piperazine is a piperazine-based chemical building block designed for research and development applications, particularly in the field of medicinal chemistry. Piperazine derivatives are widely utilized as core structural motifs in the synthesis of pharmacologically active molecules . This compound features a tert-butyl group which can influence the molecule's stereoelectronic properties, and a phenoxyethyl chain that may contribute to binding affinity. As such, it serves as a versatile intermediate for constructing compound libraries aimed at drug discovery. Potential research applications include its use as a precursor in the synthesis of complex molecules for screening against biological targets. All other chemical information and specific hazards must be determined by the user. This product is For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Tert-butyl-1-(2-phenoxyethyl)piperazine typically involves the reaction of piperazine with tert-butyl and phenoxyethyl groups. . The reaction conditions often include the use of solvents such as acetonitrile and the application of heat to facilitate the reaction.

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification steps such as recrystallization and chromatography are employed to obtain the desired product with high purity.

Chemical Reactions Analysis

Types of Reactions: 2-Tert-butyl-1-(2-phenoxyethyl)piperazine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the compound into its corresponding amines.

Substitution: The compound can participate in nucleophilic substitution reactions, where the phenoxyethyl group can be replaced by other substituents.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are often used.

Substitution: Nucleophilic substitution reactions may involve reagents like alkyl halides or sulfonates.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield N-oxides, while reduction can produce amines. Substitution reactions can result in a variety of substituted piperazine derivatives.

Scientific Research Applications

2-Tert-butyl-1-(2-phenoxyethyl)piperazine has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex organic molecules. Its derivatives are used in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activities, including antimicrobial and antifungal properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate in the synthesis of drugs targeting various diseases.

Industry: It is used in the production of specialty chemicals and as an intermediate in the manufacture of agrochemicals and other industrial products.

Mechanism of Action

The mechanism of action of 2-Tert-butyl-1-(2-phenoxyethyl)piperazine involves its interaction with specific molecular targets and pathways. In biological systems, it may interact with enzymes and receptors, leading to various physiological effects. The exact molecular targets and pathways can vary depending on the specific application and context of use. For example, its antimicrobial activity may involve the disruption of microbial cell membranes or inhibition of key enzymes involved in microbial metabolism .

Comparison with Similar Compounds

Comparison with Structural Analogs

Antioxidant Activity

highlights that 1-(2-phenoxyethyl)piperazine derivatives with methyl or dimethyl groups on the phenoxy moiety (e.g., 1-[(4-methyl)phenoxyethyl]-piperazine) exhibit enhanced antioxidant activity, increasing superoxide dismutase (SOD) activity and total antioxidant capacity (TAC) in vitro. In contrast, chlorine substitution reduces activity. The tert-butyl group in 2-Tert-butyl-1-(2-phenoxyethyl)piperazine, being bulkier and more lipophilic than methyl, may further improve membrane permeability and radical-scavenging efficiency, though direct data are needed for confirmation .

Receptor Affinity and Selectivity

• Serotonin Receptors: Piperazine derivatives with three-carbon alkyl linkers between aromatic systems (e.g., coumarin-piperazine hybrids) show subnanomolar affinity for 5-HT₁A receptors. Substituents on the phenyl ring (e.g., ortho/meta/para positions) significantly impact selectivity. The tert-butyl group’s steric bulk may reduce off-target interactions compared to smaller substituents like halogens .
• Adrenergic and 5-HT₂ Receptors: demonstrates that 1-(1-naphthyl)piperazine has high 5-HT₂ receptor selectivity, while benzoctamine and ketanserin show mixed α-adrenergic/5-HT₂ affinity.

Antiviral and Anticancer Activity

In , N-methyl or oxygen substitutions on piperazine analogs reduced antiviral activity against Rift Valley fever virus. The tert-butyl group’s stability may mitigate metabolic deactivation (e.g., deethylation) compared to smaller alkyl groups, as seen in piperazine-based hybrids that inhibit P-glycoprotein (P-gp) in multidrug-resistant cancer cells .

Metabolic Stability and Physicochemical Properties

Piperazine rings are metabolic hotspots, often undergoing oxidation or dealkylation. notes that replacing piperazine with isosteres improves metabolic stability. The tert-butyl group in 2-Tert-butyl-1-(2-phenoxyethyl)piperazine may slow CYP450-mediated metabolism due to steric hindrance, extending half-life compared to unsubstituted analogs like 1-(2-phenoxyethyl)piperazine .

Property	2-Tert-butyl-1-(2-phenoxyethyl)piperazine	1-(1-Naphthyl)piperazine	Coumarin-Piperazine Hybrids
ClogP	High (tert-butyl)	Moderate (naphthyl)	Variable (depends on substituents)
Metabolic Stability	Likely high	Moderate	Low (piperazine oxidation)
Receptor Selectivity	Potential 5-HT₁A/α-adrenergic	5-HT₂ selective	5-HT₁A selective
Key Applications	Antioxidant, CNS modulation	Antihypertensive	Antipsychotic, anticancer

Biological Activity

2-Tert-butyl-1-(2-phenoxyethyl)piperazine is a piperazine derivative that has garnered attention in pharmacological research due to its diverse biological activities. This article explores its synthesis, biological mechanisms, and potential therapeutic applications, supported by relevant data and case studies.

Chemical Structure and Synthesis

The compound features a piperazine core with a tert-butyl group and a phenoxyethyl substituent. Its molecular formula is C15H23N2O, with a molecular weight of approximately 247.36 g/mol. The synthesis typically involves the following steps:

• Formation of the Piperazine Ring : This is achieved through the reaction of 2-bromoethyl phenyl ether with tert-butylamine.
• Purification : The product is purified using recrystallization techniques to obtain a high-purity compound suitable for biological testing.

Biological Activity

The biological activity of 2-tert-butyl-1-(2-phenoxyethyl)piperazine has been investigated in various studies, revealing several notable effects:

1. Anticancer Properties

Research indicates that this compound exhibits significant cytotoxic effects against various cancer cell lines. For instance, studies have shown that it induces apoptosis in MCF-7 (breast cancer) and HCT116 (colon cancer) cell lines with IC50 values ranging from 20 to 40 µM, indicating potent growth inhibition.

Cell Line	IC50 (µM)	Mechanism of Action
MCF-7	25	Induction of apoptosis
HCT116	30	Caspase activation

2. Neuroprotective Effects

The compound has been reported to enhance neuronal differentiation in stem cells, promoting insulin production in pancreatic β cells. This effect is attributed to its ability to activate the extracellular signal-regulated kinase (ERK) signaling pathway, which plays a crucial role in cell proliferation and differentiation.

3. Anti-inflammatory Activity

Preliminary studies suggest that 2-tert-butyl-1-(2-phenoxyethyl)piperazine may possess anti-inflammatory properties. In vitro assays demonstrated a reduction in pro-inflammatory cytokine levels when treated with this compound, indicating its potential use in inflammatory diseases.

The biological activity of this compound is primarily mediated through its interaction with specific molecular targets:

• ERK Pathway Activation : The compound activates the ERK pathway, leading to enhanced cell proliferation and differentiation.
• Histone Acetylation : It influences gene expression related to insulin production through histone modification mechanisms.

Comparative Analysis with Similar Compounds

A comparison with structurally similar compounds reveals distinct biological profiles:

Compound Name	Structural Features	Biological Activity
1-(4-fluorophenyl)-4-(2-phenoxyethyl)piperazine	Similar piperazine structure	Moderate anticancer activity
N-cyclopropylisoxazolecarboxamide	Isoxazole ring without phenoxy group	Limited neurogenic effects

This compound stands out due to its unique combination of substituents that enhance both its neurogenic and anticancer activities compared to other derivatives.

Case Studies

Several case studies document the efficacy of this compound:

• Neuronal Differentiation Study : A study published in Proceedings of the National Academy of Sciences demonstrated that compounds similar to 2-tert-butyl-1-(2-phenoxyethyl)piperazine significantly increased insulin production in pancreatic β cells, highlighting their potential in diabetes treatment.
• Anticancer Activity Assessment : In vitro assays showed that this compound induced apoptosis in cancer cell lines via caspase activation, suggesting its potential as an anticancer agent.

Q & A

Q. What high-throughput screening (HTS) assays are suitable for optimizing piperazine derivatives for CNS applications?

• Methodological Answer: Blood-brain barrier (BBB) permeability is assessed via parallel artificial membrane permeability assay (PAMPA). Microsomal stability tests (human/rodent liver microsomes) predict metabolic clearance. Automated fluorometric assays (e.g., FLIPR) screen for off-target GPCR activity .